Cas no 1181620-36-9 (1-(3,4-Dichlorophenyl)-2-butanol)
1181620-36-9 structure
Product Name:1-(3,4-Dichlorophenyl)-2-butanol
CAS No:1181620-36-9
MF:C10H12Cl2O
MW:219.107681274414
MDL:MFCD11937161
CID:5167158
PubChem ID:23194938
Update Time:2026-03-04
1-(3,4-Dichlorophenyl)-2-butanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-Dichlorophenyl)-2-butanol
- 1-(3,4-dichlorophenyl)butan-2-ol
-
- MDL: MFCD11937161
- Inchi: 1S/C10H12Cl2O/c1-2-8(13)5-7-3-4-9(11)10(12)6-7/h3-4,6,8,13H,2,5H2,1H3
- InChI Key: RKURVTZQAABWSG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CC(CC)O)Cl
Computed Properties
- Exact Mass: 218.0265204g/mol
- Monoisotopic Mass: 218.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2
1-(3,4-Dichlorophenyl)-2-butanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434152-1 g |
1-(3,4-Dichlorophenyl)-2-butanol |
1181620-36-9 | 1g |
€635.40 | 2023-04-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589151-1g |
1-(3,4-Dichlorophenyl)butan-2-ol |
1181620-36-9 | 97% | 1g |
¥3031.0 | 2023-04-05 | |
| abcr | AB434152-1g |
1-(3,4-Dichlorophenyl)-2-butanol; . |
1181620-36-9 | 1g |
€1555.10 | 2025-04-22 | ||
| Fluorochem | 394336-1g |
1-(3,4-Dichlorophenyl)-2-butanol |
1181620-36-9 | 97.0% | 1g |
£567.00 | 2023-04-24 | |
| Fluorochem | 394336-5g |
1-(3,4-Dichlorophenyl)-2-butanol |
1181620-36-9 | 97.0% | 5g |
£1567.00 | 2023-04-24 | |
| Ambeed | A576366-1g |
1-(3,4-Dichlorophenyl)butan-2-ol |
1181620-36-9 | 97% | 1g |
$441.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656803-1g |
1-(3,4-Dichlorophenyl)butan-2-ol |
1181620-36-9 | 98% | 1g |
¥6409.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656803-5g |
1-(3,4-Dichlorophenyl)butan-2-ol |
1181620-36-9 | 98% | 5g |
¥15997.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656803-10g |
1-(3,4-Dichlorophenyl)butan-2-ol |
1181620-36-9 | 98% | 10g |
¥32896.00 | 2024-08-09 |
1-(3,4-Dichlorophenyl)-2-butanol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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